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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde azine

Cat. No.: B097707

An in-depth exploration of the discovery, history, and synthetic methodologies for 3-
Hydroxybenzaldehyde Azine, tailored for researchers, scientists, and professionals in drug
development.

Introduction

3-Hydroxybenzaldehyde azine is a symmetrical aromatic azine, a class of compounds
characterized by a C=N-N=C backbone. While the specific historical discovery of this particular
azine is not well-documented, the synthesis of azines, in general, dates back to the
foundational period of organic chemistry. Azines are typically formed through the condensation
reaction of a carbonyl compound—in this case, 3-Hydroxybenzaldehyde—with hydrazine.[1][2]
[3][4] This straightforward and efficient reaction has made azines accessible for a wide range of
applications, from intermediates in organic synthesis to their use as ligands in coordination
chemistry, components in dyes and pigments, and as polymer stabilizers.[5] Furthermore,
various azine derivatives have shown promising biological activities, including antimicrobial,
antioxidant, and anticancer properties.[5][6]

This technical guide provides a comprehensive overview of 3-Hydroxybenzaldehyde azine,
including its synthesis, properties, and potential applications, with a focus on detailed
experimental protocols and relevant data.

Physicochemical Properties

3-Hydroxybenzaldehyde azine is a solid at room temperature with the following properties:
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Property Value Reference
Molecular Formula C14H12N202 [718]
Molecular Weight 240.26 g/mol [71[8]

CAS Number 18428-76-7 [71[8]
Appearance Solid

Melting Point 210 °C [9]

XLogP3 2.6 [7]

Synthesis of 3-Hydroxybenzaldehyde Azine

The synthesis of 3-Hydroxybenzaldehyde azine is achieved through the condensation of 3-
Hydroxybenzaldehyde with hydrazine hydrate. This reaction is a classic example of the
formation of a symmetrical azine from an aldehyde.

General Reaction Scheme

The overall reaction can be depicted as follows:

Caption: General reaction for the synthesis of 3-Hydroxybenzaldehyde azine.

Experimental Protocol

The following protocol is a generalized method based on standard procedures for the synthesis
of aromatic azines and related hydrazones.[10][11]

Materials:

e 3-Hydroxybenzaldehyde

e Hydrazine hydrate (N2H4-H20)
o Ethanol (95% or absolute)

Procedure:
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» Dissolution of Aldehyde: In a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 2.0 equivalents of 3-Hydroxybenzaldehyde in a suitable volume of
ethanol.

o Addition of Hydrazine: To the stirred solution, add 1.0 equivalent of hydrazine hydrate
dropwise at room temperature. The addition may be mildly exothermic.

o Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain it for
a period of 1 to 4 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

« |solation of Product: Upon completion of the reaction, allow the mixture to cool to room
temperature. The solid product, 3-Hydroxybenzaldehyde azine, will precipitate out of the
solution.

 Purification: Collect the precipitate by vacuum filtration and wash it with cold ethanol to
remove any unreacted starting materials. The product can be further purified by
recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.

Drying: Dry the purified product in a vacuum oven to remove any residual solvent.
Quantitative Data:

While specific yield data for the synthesis of 3-Hydroxybenzaldehyde azine is not readily
available in the searched literature, similar syntheses of aromatic azines report yields typically
ranging from good to excellent, often exceeding 80-90%.[12]

Biological Activity and Signaling Pathways

Direct studies on the biological activity and signaling pathways of 3-Hydroxybenzaldehyde
azine are limited. However, the bioactivity of its precursor, 3-Hydroxybenzaldehyde, is better
characterized, and inferences can be drawn about the potential activity of the azine. It is
plausible that the azine may act as a prodrug, hydrolyzing in vivo to release two molecules of
3-Hydroxybenzaldehyde.

Vasculoprotective Effects of 3-Hydroxybenzaldehyde
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Research has shown that 3-Hydroxybenzaldehyde exhibits vasculoprotective effects by
inhibiting the proliferation of vascular smooth muscle cells (VSMCs) and reducing inflammation
in endothelial cells. It has been observed to inhibit inflammatory markers such as VCAM-1 and
ICAM-1, and signaling molecules like p-NF-kB and p-p38.

Potential Signaling Pathway Involvement

Based on the known activity of its precursor, a hypothetical workflow for investigating the
biological effects of 3-Hydroxybenzaldehyde azine could involve its hydrolysis and
subsequent interaction with cellular signaling pathways.

Caption: Hypothetical workflow of 3-Hydroxybenzaldehyde azine's biological action.

Conclusion

3-Hydroxybenzaldehyde azine is a readily synthesized compound with potential applications
stemming from the properties of the azine functional group and its precursor, 3-
Hydroxybenzaldehyde. While its specific discovery and history are not extensively detailed, the
synthetic methods are well-established within the broader context of azine chemistry. The
provided experimental protocol offers a reliable method for its preparation. Further research is
warranted to fully elucidate the unique biological activities and signaling pathway interactions of
3-Hydroxybenzaldehyde azine itself, distinguishing them from its well-studied precursor. This
would be a valuable endeavor for researchers in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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